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Compound of Interest

Compound Name:
Benzenesulfonamide, p-bromo-N-

methyl-

Cat. No.: B1266604 Get Quote

This technical guide provides a comprehensive overview of p-bromo-N-methyl-

benzenesulfonamide, a member of the versatile sulfonamide class of compounds. This

document is intended for researchers, scientists, and professionals in drug development,

offering insights into its synthesis, potential biological activities, and the experimental

methodologies for its evaluation. While specific quantitative data for this exact molecule is

limited in publicly available literature, this guide extrapolates information from closely related

benzenesulfonamide derivatives to provide a foundational resource for further investigation.

Core Concepts and Chemical Structure
p-Bromo-N-methyl-benzenesulfonamide belongs to the aromatic sulfonamides, a class of

compounds with a wide range of pharmacological applications. The core structure consists of a

benzene ring substituted with a bromine atom and a sulfonamide group, with the sulfonamide

nitrogen further substituted with a methyl group.

Chemical Structure:

Molecular Formula: C₇H₈BrNO₂S

Molecular Weight: 250.11 g/mol [1]

CAS Number: 703-12-8[1]
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Synthesis and Characterization
A plausible and efficient synthesis of p-bromo-N-methyl-benzenesulfonamide can be achieved

through the reaction of 4-bromobenzenesulfonyl chloride with methylamine. This is a standard

nucleophilic substitution reaction at the sulfonyl chloride group.

Proposed Synthetic Workflow
The synthesis can be visualized as a straightforward, single-step process from a commercially

available starting material.
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Starting Material Reagent

Reaction

Product

4-Bromobenzenesulfonyl Chloride

Nucleophilic Substitution

Methylamine (CH₃NH₂)

p-Bromo-N-methyl-benzenesulfonamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Data Analysis

Prepare Enzyme Solution

Pre-incubate Enzyme with Inhibitor

Prepare Inhibitor Stock (p-bromo-N-methyl-benzenesulfonamide) Prepare Substrate Solution

Initiate Reaction by Adding Substrate

Monitor Reaction Progress (e.g., Spectrophotometrically)

Calculate Reaction Rates

Plot Rate vs. Inhibitor Concentration

Determine IC₅₀ Value
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Preparation

Serial Dilution

Inoculation & Incubation

Analysis

Prepare Stock Solution of Test Compound

Perform 2-fold Serial Dilutions of Compound in Broth (96-well plate)

Prepare Standardized Microbial Inoculum (e.g., 0.5 McFarland)

Inoculate Wells with Microbial Suspension

Incubate Plate (e.g., 37°C for 24h)

Visually Inspect for Growth (Turbidity)

Determine MIC (Lowest Concentration with No Visible Growth)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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